Cas no 79425-04-0 (1-Heptyl-3-phenyl-2-thiourea)
1-Heptyl-3-phenyl-2-thiourea structure
Product Name:1-Heptyl-3-phenyl-2-thiourea
CAS No:79425-04-0
MF:C14H22N2S
MW:250.402882099152
MDL:MFCD00060426
CID:555106
PubChem ID:2759262
Update Time:2024-02-20
1-Heptyl-3-phenyl-2-thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-heptyl-N'-phenyl-
- 1-Heptyl-3-phenyl-2-thiourea
- 1-heptyl-3-phenylthiourea
- 1-heptyl-3-phenyl-thiourea
- 3-heptyl-1-phenylthiourea
- N-Heptyl-N'-phenyl-thioharnstoff
- N-heptyl-N'-phenyl-thiourea
- Thiourea,N-heptyl-N'-phenyl
- 79425-04-0
- DTXSID20374710
- AKOS003268052
- FT-0641718
- MFCD00060426
- A839684
- N-Heptyl-N′-phenylthiourea (ACI)
- Urea, 1-heptyl-3-phenyl-2-thio- (6CI)
-
- MDL: MFCD00060426
- Inchi: 1S/C14H22N2S/c1-2-3-4-5-9-12-15-14(17)16-13-10-7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3,(H2,15,16,17)
- InChI Key: KDENPZDEEVSRQR-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCC)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.15000
- Monoisotopic Mass: 250.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 56.2A^2
Experimental Properties
- Density: 1.051
- Melting Point: 71°C
- Boiling Point: 346.8°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.579
- PSA: 56.15000
- LogP: 4.40730
1-Heptyl-3-phenyl-2-thiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Heptyl-3-phenyl-2-thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B413808-100mg |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B413808-500mg |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B413808-1g |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 1g |
$ 80.00 | 2022-06-07 | ||
| Fluorochem | 018705-1g |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 1g |
£10.00 | 2022-03-01 | ||
| Fluorochem | 018705-10g |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 10g |
£76.00 | 2022-03-01 | ||
| Alichem | A019111161-100g |
1-Heptyl-3-phenylthiourea |
79425-04-0 | 95% | 100g |
$400.00 | 2023-09-01 | |
| abcr | AB150820-10 g |
1-Heptyl-3-phenyl-2-thiourea; 97% |
79425-04-0 | 10 g |
€168.90 | 2023-07-20 | ||
| abcr | AB150820-10g |
1-Heptyl-3-phenyl-2-thiourea, 97%; . |
79425-04-0 | 97% | 10g |
€168.90 | 2024-06-10 | |
| 1PlusChem | 1P008MN4-250mg |
1-Heptyl-3-phenylthiourea |
79425-04-0 | 250mg |
$38.00 | 2024-04-21 | ||
| 1PlusChem | 1P008MN4-1g |
1-Heptyl-3-phenylthiourea |
79425-04-0 | 1g |
$51.00 | 2024-04-21 |
1-Heptyl-3-phenyl-2-thiourea Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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